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Compound of Interest

Compound Name: 4-Methylnicotinamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 4-
Methylnicotinamide, a key derivative of nicotinamide. Given the limited availability of direct
experimental data in publicly accessible literature, this guide synthesizes available
physicochemical information, data from closely related analogs, and established methodologies
to provide a robust framework for researchers. Detailed experimental protocols are provided to
enable the determination of precise solubility and stability profiles.

Physicochemical Properties

Understanding the fundamental physicochemical properties of 4-Methylnicotinamide is the
first step in predicting its behavior in various solvent systems and under different environmental

conditions.
Property Value Source
Molecular Formula C7HsN20 [1112]131[4]
Molecular Weight 136.15 g/mol [1112113114]
Melting Point 102-105°C [1]
Calculated logP 1.37310 [1]
Physical Appearance Solid [5]
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Note: The logP value, a measure of lipophilicity, suggests that 4-Methylnicotinamide is likely
to have moderate solubility in both agueous and organic solvents.

Solubility Profile

Direct quantitative solubility data for 4-Methylnicotinamide in a range of solvents is not readily
available in the literature. However, qualitative information and data from structurally similar
compounds can provide valuable insights. For instance, the closely related isomer, N-
Methylnicotinamide, is reported to be soluble in Dimethyl Sulfoxide (DMSQO) at a concentration
of 27 mg/mL.[3] A deuterated version, N-Methylnicotinamide-d4, is also highly soluble in
DMSO, at 250 mg/mL.[6] Generally, pyridine carboxamide derivatives tend to be soluble in
organic solvents, while their solubility in water can be more limited.[7]

To obtain precise quantitative data, standardized experimental protocols are necessary.

Experimental Protocol: Equilibrium Solubility
Determination (Shake-Flask Method)

The shake-flask method is a widely recognized and reliable technique for determining the
equilibrium solubility of a compound.

Objective: To determine the saturation concentration of 4-Methylnicotinamide in various
solvents at a controlled temperature.

Materials:
» 4-Methylnicotinamide (high purity)

o Selected solvents (e.g., water, ethanol, methanol, acetonitrile, DMSO, phosphate buffered
saline pH 7.4)

e Glass vials with screw caps
o Orbital shaker with temperature control
o Centrifuge

e Analytical balance
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e Volumetric flasks and pipettes
e HPLC-UV or UV-Vis spectrophotometer
Procedure:

o Preparation of Supersaturated Solutions: Add an excess amount of 4-Methylnicotinamide
to a series of vials, each containing a known volume of a different solvent. The excess solid
should be clearly visible.

o Equilibration: Seal the vials and place them in an orbital shaker set to a constant
temperature (e.g., 25°C or 37°C). Agitate the samples for a predetermined period (typically
24-72 hours) to ensure equilibrium is reached.

» Phase Separation: After equilibration, allow the vials to stand undisturbed at the
experimental temperature to let the excess solid settle. Centrifuge the vials to further
separate the undissolved solid from the supernatant.

o Sample Analysis: Carefully withdraw an aliquot of the clear supernatant. Dilute the aliquot
with a suitable solvent to a concentration within the linear range of the analytical method.

e Quantification: Analyze the concentration of 4-Methylnicotinamide in the diluted samples
using a validated HPLC-UV or UV-Vis spectrophotometric method.

» Calculation: Calculate the original concentration of the saturated solution, which represents
the solubility of 4-Methylnicotinamide in that solvent at the specified temperature.

Stability Profile

The stability of 4-Methylnicotinamide is a critical parameter, particularly for its handling,
storage, and formulation. While specific degradation kinetics for 4-Methylnicotinamide are not
published, studies on related nicotinamide compounds indicate potential degradation
pathways, primarily hydrolysis of the amide group, especially under neutral to alkaline pH
conditions. Computational tools like Zeneth can be employed to predict potential degradation
pathways based on the molecule's structure.[8][9][10][11]

Experimental Protocol: Forced Degradation Studies
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Forced degradation studies are essential for identifying potential degradation products and

understanding the intrinsic stability of a molecule under various stress conditions.

Objective: To investigate the degradation of 4-Methylnicotinamide under acidic, basic,

oxidative, thermal, and photolytic stress.

Materials:

4-Methylnicotinamide solution of known concentration
Hydrochloric acid (HCI)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H202)

Temperature-controlled oven

Photostability chamber

Validated stability-indicating HPLC method

Procedure:

Acid Hydrolysis: Treat a solution of 4-Methylnicotinamide with a solution of HCI (e.g., 0.1
M) and heat at an elevated temperature (e.g., 60°C) for a specified time.

Base Hydrolysis: Treat a solution of 4-Methylnicotinamide with a solution of NaOH (e.g.,
0.1 M) at room temperature or a slightly elevated temperature.

Oxidative Degradation: Treat a solution of 4-Methylnicotinamide with a solution of H20:2
(e.g., 3%) at room temperature.

Thermal Degradation: Expose a solid sample and a solution of 4-Methylnicotinamide to
high temperatures (e.g., 60-80°C) in a temperature-controlled oven.

Photolytic Degradation: Expose a solid sample and a solution of 4-Methylnicotinamide to
light in a photostability chamber according to ICH guidelines.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b043242?utm_src=pdf-body
https://www.benchchem.com/product/b043242?utm_src=pdf-body
https://www.benchchem.com/product/b043242?utm_src=pdf-body
https://www.benchchem.com/product/b043242?utm_src=pdf-body
https://www.benchchem.com/product/b043242?utm_src=pdf-body
https://www.benchchem.com/product/b043242?utm_src=pdf-body
https://www.benchchem.com/product/b043242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Sample Analysis: At various time points, withdraw samples from each stress condition,
neutralize if necessary, and analyze using a validated stability-indicating HPLC method to
guantify the amount of remaining 4-Methylnicotinamide and detect any degradation
products.

Visualizing Experimental Workflows

To provide a clear overview of the methodologies described, the following diagrams illustrate
the key steps in determining the solubility and stability of 4-Methylnicotinamide.
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Forced Degradation Workflow

Conclusion

While direct, comprehensive data on the solubility and stability of 4-Methylnicotinamide is
currently limited in the public domain, this guide provides a foundational understanding based
on its physicochemical properties and data from related compounds. The detailed experimental
protocols for the shake-flask solubility method and forced degradation studies offer researchers
and drug development professionals a clear path to generating the necessary quantitative data.
This information is crucial for informed decision-making in formulation development, analytical
method development, and ensuring the quality and efficacy of 4-Methylnicotinamide-
containing products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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